N-(1,3-benzodioxol-5-ylmethyl)-4-[6-{[2-(benzylamino)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]butanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-[6-[2-(benzylamino)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]butanamide
• InChI: InChI=1S/C30H28N4O7S/c35-27(31-15-20-8-9-23-24(11-20)39-17-38-23)7-4-10-34-29(37)21-12-25-26(41-18-40-25)13-22(21)33-30(34)42-16-28(36)32-14-19-5-2-1-3-6-19/h1-3,5-6,8-9,11-13H,4,7,10,14-18H2,(H,31,35)(H,32,36)
• InChI Key: QAADSZIKTNGFQD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CCCN3C(=O)C4=CC5=C(C=C4N=C3SCC(=O)NCC6=CC=CC=C6)OCO5
• Molecular Formula: C30H28N4O7S
• Molecular Weight: 588.6 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-[6-{[2-(benzylamino)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]butanamide is a useful research compound. Its molecular formula is C30H28N4O7S and its molecular weight is 588.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Quinazolinone derivatives have been synthesized and evaluated for their biological activities, including antitumor and antimicrobial properties. For instance, novel 3-benzyl-substituted-4(3H)-quinazolinones demonstrated significant in vitro antitumor activity, with certain derivatives showing broad-spectrum antitumor effects and potency exceeding known controls such as 5-FU (Al-Suwaidan et al., 2016). Another study synthesized arylsulfonamide derivatives containing 2-arylamino-4(3H)-quinazolinone, which exhibited excellent activity against Ralstonia solanacearum and Gibberella zeae, surpassing commercial bactericides and fungicides in efficacy (Zeng et al., 2016).

Antihypertensive Activity

Quinazolinone derivatives have also been investigated for their potential antihypertensive activities. One study synthesized 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones and found significant in vivo antihypertensive activity in spontaneously hypertensive rats, with one derivative showing superior activity compared to the reference standard prazocin (Alagarsamy & Pathak, 2007).

Antimicrobial and Antioxidant Potential

Newly synthesized 2,3-disubstituted quinazoline-4(3H)-ones demonstrated potent inhibitory action against various Gram-positive and Gram-negative bacterial strains and manifested profound antioxidant potential, indicating their multipurpose use in developing antimicrobial and antioxidant agents (Kumar et al., 2011).